Cas no 21505-06-6 (N5-Benzyl-1H-1,2,4-triazole-3,5-diamine)
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- N5-Benzyl-1H-1,2,4-triazole-3,5-diamine
- N<sup>3</sup>-Benzyl-1H-1,2,4-triazole-3,5-diamine
- 3-N-benzyl-1H-1,2,4-triazole-3,5-diamine
- 21505-06-6
- ALBB-033096
- N~5~-benzyl-1H-1,2,4-triazole-3,5-diamine
- SCHEMBL17742100
- AKOS022185237
- 3-amino-5-benzylamino-1,2,4-triazole
- AKOS013897658
- 5-amino-3-benzylamino-1,2,4-triazole
- DB-432223
- SCHEMBL25204041
- SCHEMBL5491210
- STL577296
- AKOS015868232
- N3-BENZYL-1H-1,2,4-TRIAZOLE-3,5-DIAMINE
- LS-12452
- MFCD20502587
- N~3~-benzyl-1H-1,2,4-triazole-3,5-diamine
- N-(5-AMINO-1H-1,2,4-TRIAZOL-3-YL)-N-BENZYLAMINE
-
- MDL: MFCD20502587
- Inchi: 1S/C9H11N5/c10-8-12-9(14-13-8)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H4,10,11,12,13,14)
- InChI Key: STKMUWKEILTMII-UHFFFAOYSA-N
- SMILES: N(C1=NNC(N)=N1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 189.10144537g/mol
- Monoisotopic Mass: 189.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 79.6Ų
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B126453-50mg |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine |
21505-06-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B126453-100mg |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine |
21505-06-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B126453-500mg |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine |
21505-06-6 | 500mg |
$ 115.00 | 2022-06-07 | ||
| Chemenu | CM283659-5g |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine |
21505-06-6 | 95% | 5g |
$207 | 2023-03-05 | |
| abcr | AB293926-1 g |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine; 95% |
21505-06-6 | 1g |
€128.10 | 2023-04-26 | ||
| abcr | AB293926-5 g |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine; 95% |
21505-06-6 | 5g |
€261.80 | 2022-06-11 | ||
| 1PlusChem | 1P00J23W-1g |
N~5~-benzyl-1H-1,2,4-triazole-3,5-diamine |
21505-06-6 | 95% | 1g |
$101.00 | 2023-12-19 | |
| A2B Chem LLC | AI88396-1g |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine |
21505-06-6 | 95% | 1g |
$97.00 | 2024-04-20 | |
| abcr | AB293926-1g |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine, 95%; . |
21505-06-6 | 95% | 1g |
€179.70 | 2025-04-20 | |
| Ambeed | A509268-5g |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine |
21505-06-6 | 95+% | 5g |
$188.0 | 2024-04-21 |
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on N5-Benzyl-1H-1,2,4-triazole-3,5-diamine
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine and Its Significance in Modern Chemical Biology
N5-Benzyl-1H-1,2,4-triazole-3,5-diamine (CAS No. 21505-06-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the triazole class, which is well-known for its broad spectrum of applications in pharmaceuticals and agrochemicals. The presence of both benzyl and amino groups in its molecular structure enhances its versatility, making it a valuable scaffold for further chemical modifications and biological investigations.
The molecular formula of N5-Benzyl-1H-1,2,4-triazole-3,5-diamine is C₇H₉N₅, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The triazole ring itself is a key feature, contributing to the compound's stability and reactivity. This stability is particularly advantageous in drug design, where long-term bioavailability and metabolic resistance are critical factors. The diamine functionality provides additional sites for chemical derivatization, enabling the synthesis of a wide range of analogs with tailored properties.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. N5-Benzyl-1H-1,2,4-triazole-3,5-diamine has emerged as a promising candidate in this context. Its triazole core is structurally similar to several known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. Preliminary studies have indicated that this compound possesses interesting interactions with biological targets, making it a subject of intense interest for medicinal chemists.
One of the most compelling aspects of N5-Benzyl-1H-1,2,4-triazole-3,5-diamine is its potential role in modulating enzyme activity. Enzymes are crucial biological catalysts that play a pivotal role in numerous cellular processes. By inhibiting or activating specific enzymes, small molecules like this one can have profound effects on cellular function. Research has shown that derivatives of triazole compounds can interact with various enzymes involved in metabolic pathways, inflammation, and cancer progression. The benzyl group in N5-Benzyl-1H-1,2,4-triazole-3,5-diamine may further enhance its binding affinity to these targets by providing additional hydrophobic interactions.
The diamine functionality also opens up possibilities for the development of prodrugs or co-drug formulations. Prodrugs are inactive precursors that are converted into active drugs within the body. By designing prodrugs based on N5-Benzyl-1H-1,2,4-triazole-3,5-diamine, researchers can improve drug delivery systems, enhance bioavailability, and reduce side effects. This approach is particularly relevant in oncology and infectious diseases where targeted drug delivery is essential for therapeutic success.
Recent advances in computational chemistry have also contributed to the study of N5-Benzyl-1H-1,2,4-triazole-3,5-diamine. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets with high accuracy. These predictions can guide experimental efforts by identifying key interaction points and optimizing lead structures. Additionally, virtual screening methods enable the rapid identification of potential derivatives with enhanced activity or selectivity.
The synthesis of N5-Benzyl-1H-1,2,4-triazole-3,5-diamine presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant progress in this area. Catalytic processes and green chemistry approaches have been employed to develop efficient and sustainable routes for its preparation. These advancements not only improve the yield and purity of the compound but also minimize environmental impact.
In conclusion,N5-Benzyl-1H-1,2,4-triazole-3,5-diamine(CAS No.21505-06-6) is a versatile heterocyclic compound with significant potential in chemical biology.Its unique structural features make it an attractive scaffold for drug discovery,and recent research highlights its promise as a modulator of enzyme activity.With ongoing advancements in synthetic chemistry and computational biology,this compound is poised to play a crucial role in the development of novel therapeutic agents.Further investigations will undoubtedly uncover more about its biological activities and applications,solidifying its place as a key player in modern medicinal chemistry.
21505-06-6 (N5-Benzyl-1H-1,2,4-triazole-3,5-diamine) Related Products
- 89311-56-8(1H-1,2,4-Triazol-3-amine, 5-[4-[(4-methylphenyl)methyl]-1-piperazinyl]-)
- 62400-54-8(1H-1,2,4-Triazol-3-amine, 5-methyl-N-(phenylmethyl)-)
- 89293-00-5(1H-1,2,4-Triazol-3-amine,5-[4-[[4-(dimethylamino)phenyl]methyl]-1-piperazinyl]-)
- 89311-55-7(3-(4-Benzylpiperazin-1-yl)-1H-1,2,4-triazol-5-amine)
- 89293-06-1(1H-1,2,4-Triazol-3-amine, 5-[4-[(4-aminophenyl)methyl]-1-piperazinyl]-)
- 89292-92-2(1H-1,2,4-Triazol-3-amine, 5-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]-)
- 5369-93-7(1H-1,2,4-Triazol-5-amine,N-(phenylmethyl)-)
- 89292-97-7(Benzonitrile, 4-[[4-(5-amino-1H-1,2,4-triazol-3-yl)-1-piperazinyl]methyl]-)
- 89292-40-0(1H-1,2,4-Triazol-3-amine,5-[4-[[4-(1,1-dimethylethyl)phenyl]methyl]-1-piperazinyl]-)
- 89292-39-7(1H-1,2,4-Triazol-3-amine, 5-[4-[(4-butylphenyl)methyl]-1-piperazinyl]-)